Cas no 2649085-87-8 (2-(2-isocyanatoethyl)-4-methylthiophene)

• Product Name: 2-(2-isocyanatoethyl)-4-methylthiophene
• CAS No: 2649085-87-8
• MF: C₈H₉NOS
• MW: 167.228160619736
• CID: 6335526
• PubChem ID: 165628102
• Update Time: 2025-11-06

2-(2-isocyanatoethyl)-4-methylthiophene Chemical and Physical Properties

Names and Identifiers

• 2-(2-isocyanatoethyl)-4-methylthiophene
• EN300-1797673
• 2649085-87-8

• Inchi： 1S/C8H9NOS/c1-7-4-8(11-5-7)2-3-9-6-10/h4-5H,2-3H2,1H3
• InChI Key： MKHWRWHISMUEJS-UHFFFAOYSA-N
• SMILES： S1C=C(C)C=C1CCN=C=O

Computed Properties

• Exact Mass: 167.04048508g/mol
• Monoisotopic Mass: 167.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 57.7Ų

Additional information on 2-(2-isocyanatoethyl)-4-methylthiophene

Comprehensive Overview of 2-(2-Isocyanatoethyl)-4-methylthiophene (CAS No. 2649085-87-8): Properties, Applications, and Industry Insights

The chemical compound 2-(2-isocyanatoethyl)-4-methylthiophene (CAS No. 2649085-87-8) is a specialized organic molecule gaining attention in advanced material science and pharmaceutical research. Characterized by its unique thiophene backbone and reactive isocyanate group, this compound serves as a versatile building block for synthesizing high-performance polymers, agrochemicals, and bioactive molecules. Its molecular structure combines the electron-rich properties of 4-methylthiophene with the crosslinking capabilities of the isocyanatoethyl moiety, making it invaluable for tailored material design.

In recent years, the demand for heterocyclic compounds like 2-(2-isocyanatoethyl)-4-methylthiophene has surged due to their role in developing organic electronics and conductive polymers. Researchers highlight its potential in OLED (Organic Light-Emitting Diode) technologies, where thiophene derivatives enhance charge transport efficiency. Additionally, its isocyanate functionality enables covalent bonding with hydroxyl or amine groups, facilitating applications in surface coatings and adhesives with improved thermal stability.

From a synthetic perspective, CAS 2649085-87-8 is often synthesized via Ullmann coupling or nucleophilic substitution reactions. Analytical techniques such as HPLC and NMR spectroscopy confirm its high purity (>98%), a critical factor for industrial-scale production. Environmental considerations also drive innovation, with greener solvent systems being explored for its synthesis to align with sustainable chemistry principles.

Market trends indicate growing interest in bio-based isocyanates and thiophene derivatives, positioning 2-(2-isocyanatoethyl)-4-methylthiophene as a candidate for renewable material development. Frequently searched queries like "thiophene-based polymers for flexible electronics" or "non-toxic isocyanate alternatives" reflect user priorities, underscoring the need for detailed technical profiles of such compounds.

In summary, 2649085-87-8 exemplifies the convergence of material innovation and green chemistry. Its dual functionality—combining aromatic stability with reactive crosslinking—ensures relevance across sectors from pharmaceutical intermediates to advanced coatings, making it a compound of significant scientific and commercial interest.